Cas no 1216591-03-5 (6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1216591-03-5
• MF: C₂₀H₁₉ClN₄O₄S₂
• MW: 478.972260713577
• CID: 6349006
• PubChem ID: 16806349
• Update Time: 2025-05-19

6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-benzyl-2-[(5-nitrothiophene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• SR-01000006720-1
• F0526-1422
• 1216591-03-5
• 6-benzyl-2-(5-nitrothiophene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• AKOS026678224
• SR-01000006720
• 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

• Inchi： 1S/C20H18N4O4S2.ClH/c21-18(25)17-13-8-9-23(10-12-4-2-1-3-5-12)11-15(13)30-20(17)22-19(26)14-6-7-16(29-14)24(27)28;/h1-7H,8-11H2,(H2,21,25)(H,22,26);1H
• InChI Key： GTFPPNTXNGKBMF-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(N)=O)C2=C1CN(CC1C=CC=CC=1)CC2)NC(C1=CC=C([N+](=O)[O-])S1)=O

Computed Properties

• Exact Mass: 478.0536251g/mol
• Monoisotopic Mass: 478.0536251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Additional information on 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Introduction to 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1216591-03-5)

6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride, identified by the CAS number 1216591-03-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused thiophene and pyridine rings. The presence of functional groups such as benzyl, nitrothiophene amide, and carboxamide hydrochloride makes it a versatile candidate for further chemical manipulation and biological evaluation.

The structural complexity of 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride positions it as a promising scaffold for the development of novel therapeutic agents. The nitro group in the 5-position of the thiophene ring is particularly noteworthy, as it can serve as a reactive site for further functionalization or as a pharmacophore in drug design. Additionally, the amide and carboxamide functionalities provide opportunities for hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in biologically active molecules. The thienopyridine core structure found in 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride is known to exhibit various pharmacological properties. For instance, derivatives of this class have shown potential in the treatment of neurological disorders, inflammation, and infectious diseases. The benzyl group attached to the thiophene ring may enhance lipophilicity, improving membrane permeability and thus oral bioavailability.

The hydrochloride salt form of this compound indicates that it has been optimized for better solubility and stability in aqueous solutions. This is particularly important for pharmaceutical applications where bioavailability and formulation stability are critical factors. The solubility profile also facilitates its use in high-throughput screening assays and other biochemical studies where solubility can significantly impact experimental outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding modes of 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride to various biological targets. These studies have hinted at its potential as an inhibitor of enzymes involved in cancer metabolism or as an antagonist of receptors implicated in pain signaling.

The synthesis of 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include the formation of the thienopyridine core through cyclization reactions followed by functional group transformations such as nitration and amidation. The introduction of the benzyl group typically involves Buchwald-Hartwig coupling reactions or similar palladium-catalyzed cross-coupling strategies. Finally, conversion to the hydrochloride salt ensures improved handling properties and compatibility with various pharmaceutical formulations.

In terms of pharmacokinetic properties, 6-benzyl-2-(5-nitrothiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride exhibits promising characteristics that make it suitable for further development. Preliminary studies suggest moderate oral bioavailability coupled with reasonable metabolic stability. This balance between absorption distribution metabolism excretion (ADME) properties is essential for any drug candidate aiming to reach clinical efficacy. Additionally，the compound's chemical stability under various storage conditions adds to its attractiveness for industrial-scale production.

The potential applications of 6-benzyl-2-(5-nitrothiophene-2-amido)-4H，5 H，6 H，7 H - thieno 2， 3 - cpyridine - 3 - carboxamide hydrochloride extend beyond traditional therapeutic areas。For example，its structural motif could be adapted for use as a chiral auxiliary in asymmetric synthesis or as a ligand in catalytic systems。The nitro group，while a key pharmacophore，also serves as a handle for further derivatization through reduction or condensation reactions。These possibilities highlight the compound's versatility and its potential utility across multiple domains of chemical research。

As research continues to uncover new biological pathways and targets，the demand for innovative molecular scaffolds like 6-benzyl - 2 - ( 5 - nitrothiophene - 2 - amido) - 4 H ， 5 H ， 6 H ， 7 H - thieno 2 ， 3 - cpyridine - 3 - carboxamide hydrochloride will only grow。Collaborative efforts between synthetic chemists，biologists，and computational scientists will be crucial in translating these complex molecules into viable therapeutic agents。The journey from laboratory discovery to clinical application is long and challenging，but compounds like this one represent significant steps toward addressing unmet medical needs。